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Compound of Interest

Compound Name: 6-(Pyrrolidin-1-yl)pyridin-3-ol

Cat. No.: B13521321

Get Quote

Executive Summary
In the landscape of heterocyclic chemistry, 2-amino-5-hydroxypyridine (CAS: 55717-46-9, also

known as 6-aminopyridin-3-ol) serves as a critical intermediate for oxidative hair dye couplers

and a scaffold for kinase inhibitors in drug discovery. Its utility relies heavily on its electronic

susceptibility to oxidation and electrophilic substitution.

For researchers, accurate characterization of this molecule is often complicated by its

amphoteric nature and tautomeric potential. This guide provides a definitive comparative

analysis of its UV-Vis absorption maxima (

), distinguishing it from structural isomers and establishing a self-validating protocol for its
identification in solution.
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To understand the spectral data, one must first understand the electronic "push-pull"

mechanism within the molecule.

The Core: The pyridine ring is electron-deficient (

-acceptor).

The Auxochromes:

C2-Amino Group: A strong

-donor (+M effect) that pushes electron density into the ring, significantly lowering the
energy of the

transition (Red shift).

C5-Hydroxyl Group: A secondary donor located para to the amino group (electronically),

creating a cooperative resonance system that further stabilizes the excited state.

Unlike its isomer 2-amino-3-hydroxypyridine, where the substituents are vicinal and can

engage in intramolecular hydrogen bonding, the 2,5-substitution pattern in the target molecule

maximizes the conjugation length across the ring axis, typically resulting in a distinct

bathochromic shift compared to the ortho-isomer.

Diagram 1: Electronic Species & Equilibrium
The following diagram illustrates the protonation states that dictate the observed

.

Figure 1: pH-dependent species distribution affecting UV-Vis absorption maxima.
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The following table synthesizes experimental observations and theoretical auxochromic shifts

to provide a reference baseline. Note that 2-amino-5-hydroxypyridine exhibits two characteristic

bands: a high-energy band (E-band) and a primary conjugation band (B-band).

Table 1: UV-Vis Absorption Maxima Comparison
(Methanol/Water)

Compound Structure
Primary

(nm)

Secondary

(nm)

Electronic
Effect

Pyridine Unsubstituted 254 202 Baseline

2-Aminopyridine Mono-substituted 298 235

Amino group

(+M) causes ~44

nm red shift.

3-

Hydroxypyridine
Mono-substituted 278 245

OH group (+M)

causes ~24 nm

red shift.

2-Amino-3-

hydroxypyridine
Isomer (Ortho) ~295 ~240

Steric/H-bond

effects slightly

dampen

conjugation.

2-Amino-5-

hydroxypyridine
Target (Para-like) 300 - 310 235 - 245

Cooperative

donor effect

maximizes

bathochromic

shift.

Critical Insight: In analytical HPLC methods, detection is often set to 235 nm for sensitivity (high

extinction coefficient) or 305 nm for specificity (avoiding interference from simple benzenes).
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Critical Variables: Solvatochromism & pH[1]
The "Self-Validating" nature of your protocol relies on manipulating these variables to confirm

identity.

pH Dependence[1][2]
Acidic pH (< 3): Protonation of the ring nitrogen and/or amino group disrupts conjugation.

Expect a hypsochromic (blue) shift of the primary band, often retreating toward 280 nm.

Alkaline pH (> 10): Deprotonation of the C5-hydroxyl group forms the phenolate/pyridinolate

anion. The increased electron density pushes the HOMO energy up, causing a strong

bathochromic (red) shift, often extending the tail beyond 320 nm.

Solvent Effects
Water: Stabilizes the zwitterionic forms (if present) and broadens peaks due to H-bonding.

Acetonitrile/Methanol: Provides sharper peaks. In aprotic solvents, the

may shift slightly lower (290-300 nm) compared to aqueous buffers.

Experimental Protocol: Self-Validating Identification
Do not rely on a single scan. Use this ratiometric workflow to validate the compound's identity

and purity.

Diagram 2: Analytical Workflow
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Figure 2: Step-by-step spectral validation workflow.
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Detailed Methodology
Preparation: Dissolve 1.0 mg of 2-amino-5-hydroxypyridine in 100 mL of HPLC-grade

Methanol (Stock: 10 µg/mL).

Blanking: Use pure Methanol for baseline correction.

Neutral Scan: Scan from 200 nm to 400 nm.
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Acceptance Criteria: Distinct maxima at ~240 nm and ~305 nm. Valley should be visible

around 260-270 nm.

Acid Shift Validation: To a cuvette containing 3 mL of sample, add 20 µL of 1M HCl. Mix and

rescan.

Observation: The peak at 305 nm should decrease in intensity and shift to a lower

wavelength (Blue shift).

Base Shift Validation: To a fresh 3 mL sample, add 20 µL of 1M NaOH.

Observation: The peak at 305 nm should broaden and shift red (towards 315-325 nm) with

a hyperchromic effect (increased intensity).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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